Cas no 882748-92-7 (1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone)

• Product Name: 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone
• CAS No: 882748-92-7
• CID: 3031075
• Update Time: 2025-07-16

1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLPHENYL)-3-[(2-([3-(4-METHYLPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE
• SALOR-INT L201138-1EA
• 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone

Introduction to 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone (CAS No. 882748-92-7)

1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone is a complex organic compound with a highly intricate molecular structure. This compound, identified by its CAS number 882748-92-7, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. The presence of multiple functional groups, including sulfanyl and sulfanyl-ethyl substituents, makes this molecule a subject of interest for further exploration in drug discovery and synthetic chemistry.

The molecular architecture of 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone features a benzene ring substituted with a methyl group at the para position, which contributes to its stability and reactivity. Additionally, the compound contains an acetyl group and a sulfanyl chain, which are connected through an ethers linkage. This structural complexity suggests that the compound may exhibit a wide range of interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of bioactive molecules that can modulate biological pathways associated with various diseases. The sulfanyl groups in 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone are particularly noteworthy, as they have been shown to enhance binding affinity to certain proteins and enzymes. This property has led researchers to explore its potential as an intermediate in the synthesis of pharmaceutical agents targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of novel therapeutic compounds. The molecular framework of 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone provides a rich scaffold for modifications that can fine-tune its biological activity. For instance, the introduction of additional functional groups or the alteration of existing ones can significantly impact its pharmacokinetic properties and therapeutic efficacy. This flexibility makes it an attractive candidate for structure-based drug design, where computational modeling and experimental validation are used to optimize molecular interactions.

The synthesis of 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in facilitating the formation of complex bonds within the molecule. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. The interaction between sulfanyl-containing compounds and neurotransmitter receptors has been extensively studied, and preliminary findings suggest that 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfanyl-1-propanone may exhibit properties similar to those of known neuroprotective drugs. Further research is needed to fully elucidate its mechanism of action and to assess its efficacy in preclinical models.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and sulfaryl compounds have been shown to modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structure of 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfanyl}ethyl)sulfaryl-1-propanone may allow it to selectively inhibit these enzymes without causing significant side effects.

The development of new synthetic methodologies has also been influenced by the need to produce complex molecules more efficiently. Techniques such as continuous flow chemistry have enabled researchers to streamline synthetic routes while maintaining high yields and reducing waste. These advancements are particularly relevant for compounds like 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylsulfaryl}ethanesulfonyl]-1-propanone, where multiple functional groups need to be incorporated in a precise manner.

In conclusion, 1-(4-Methylphenyl)-3-(2-{3-(4-methylphenyl)-3-oxopropylethanesulfonyl}sulfonyl]-1-propanone is a highly intriguing molecule with significant potential in pharmaceutical research. Its complex structure, rich functional groups, and promising biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapies for various diseases.